4-isobutyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 4-(3-methoxyphenyl)-1-(2-methylpropyl)-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C17H24N2O4S/c1-12(2)8-18-9-17(20)19(13-5-4-6-14(7-13)23-3)16-11-24(21,22)10-15(16)18/h4-7,12,15-16H,8-11H2,1-3H3
• InChI Key: JLUNFUVHTWILEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC(=O)N(C2C1CS(=O)(=O)C2)C3=CC(=CC=C3)OC
• Molecular Formula: C17H24N2O4S
• Molecular Weight: 352.5 g/mol

Description

4-isobutyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C17H24N2O4S and its molecular weight is 352.45. The purity is usually 95%.
BenchChem offers high-quality 4-isobutyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-isobutyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Green Synthesis Methods

A study by Zolfigol et al. (2013) demonstrates a green, simple, and efficient method for preparing pyranopyrazoles, showcasing the use of isonicotinic acid as a dual and biological organocatalyst. This approach emphasizes the importance of environmentally friendly synthesis methods in pharmaceutical and chemical research, which could be applicable to the synthesis and application of "4-isobutyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide" (Zolfigol et al., 2013).

Antiproliferative Activity and Cancer Research

Minegishi et al. (2015) explored the antiproliferative activity of a series of indenopyrazoles towards human cancer cells, identifying compounds with promising activity without affecting antimicrobial and antimalarial activities. This research highlights the potential of pyrazinone derivatives in cancer treatment, suggesting a potential area of application for "4-isobutyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide" in inhibiting tumor growth or studying cancer cell biology (Minegishi et al., 2015).

Corrosion Inhibition

Saranya et al. (2020) synthesized and characterized pyran derivatives for their efficiency in inhibiting corrosion of mild steel in sulfuric acid solutions. This study's findings on the protective properties of pyran derivatives against corrosion could indicate potential industrial applications of "4-isobutyl-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide" in materials science or engineering (Saranya et al., 2020).